Cas no 1240603-14-8 ((4-Methyloxazol-2-yl)methanol)

• Product Name: (4-Methyloxazol-2-yl)methanol
• CAS No: 1240603-14-8
• MF: C₅H₇NO₂
• MW: 113.114581346512
• CID: 5157866
• PubChem ID: 59826795
• Update Time: 2025-06-11

(4-Methyloxazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-methyloxazol-2-yl)methanol
• (4-methyl-1,3-oxazol-2-yl)methanol
• 2-Oxazolemethanol, 4-methyl-
• (4-methyl-1,3-Oxazole-2-yl)methanol
• (4-Methyloxazol-2-yl)methanol

• Inchi： 1S/C5H7NO2/c1-4-3-8-5(2-7)6-4/h3,7H,2H2,1H3
• InChI Key： JOAJHWQCCSKRCR-UHFFFAOYSA-N
• SMILES： O1C=C(C)N=C1CO

Computed Properties

• Exact Mass: 113.047678466g/mol
• Monoisotopic Mass: 113.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles

Additional information on (4-Methyloxazol-2-yl)methanol

Introduction to (4-Methyloxazol-2-yl)methanol (CAS No. 1240603-14-8)

(4-Methyloxazol-2-yl)methanol, with the CAS number 1240603-14-8, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the oxazole derivative family, characterized by a heterocyclic structure containing an oxygen atom. The presence of a methyl group at the 4-position and a hydroxymethyl group at the 2-position imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The oxazole ring is known for its stability and reactivity, making it a popular scaffold in medicinal chemistry. Specifically, 4-Methyloxazol-2-yl)methanol has garnered attention due to its potential applications in the synthesis of bioactive molecules. Its structural features allow for facile modifications, enabling the development of novel compounds with therapeutic properties.

In recent years, there has been a growing interest in oxazole derivatives as pharmacophores due to their broad spectrum of biological activities. Research has demonstrated that oxazole-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer effects. The hydroxymethyl group in (4-Methyloxazol-2-yl)methanol provides a site for further functionalization, allowing chemists to explore diverse chemical transformations.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. For instance, it can be used to construct more intricate heterocyclic systems by undergoing reactions such as nucleophilic substitution or condensation reactions. These transformations are crucial for developing new drugs that target specific biological pathways.

The pharmaceutical industry has been particularly interested in oxazole derivatives due to their potential as drug candidates. Several studies have highlighted the importance of this class of compounds in addressing various diseases. For example, oxazole-based molecules have shown promise in treating neurological disorders by interacting with specific receptors or enzymes. The versatility of (4-Methyloxazol-2-yl)methanol makes it a valuable asset in these efforts.

In addition to its pharmaceutical applications, (4-Methyloxazol-2-yl)methanol has found utility in materials science and agrochemicals. Its unique chemical properties allow it to serve as a precursor for polymers and specialty chemicals that exhibit desirable physical and chemical characteristics. This broadens its industrial relevance beyond traditional pharmaceutical uses.

The synthesis of (4-Methyloxazol-2-yl)methanol typically involves multi-step organic reactions that require careful optimization. Advanced synthetic methodologies, such as catalytic hydrogenation or metal-catalyzed cross-coupling reactions, are often employed to achieve high yields and purity. These techniques are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

The latest research on oxazole derivatives continues to uncover new possibilities for their use in medicine and industry. For instance, studies have explored the use of computational methods to predict the biological activity of these compounds before they are synthesized. This approach can significantly reduce the time and cost associated with drug discovery by identifying promising candidates early in the process.

Another area of active investigation is the development of green chemistry methodologies for synthesizing oxazole derivatives. Researchers are focusing on reducing waste and minimizing hazardous byproducts through sustainable practices. This aligns with global efforts to promote environmental responsibility in chemical manufacturing.

The role of (4-Methyloxazol-2-yl)methanol as an intermediate is further underscored by its participation in various biochemical pathways. Its structural components can interact with enzymes and other biomolecules, influencing cellular processes in ways that may be beneficial for therapeutic intervention. This has spurred interest among researchers looking to develop targeted therapies based on oxazole chemistry.

In conclusion, (4-Methyloxazol-2-yl)methanol (CAS No. 1240603-14-8) is a versatile compound with significant potential in pharmaceuticals, materials science, and agrochemicals. Its unique structural features enable diverse chemical transformations, making it a valuable building block for synthesizing bioactive molecules. As research continues to uncover new applications for oxazole derivatives, compounds like this will remain at the forefront of scientific innovation.